(3-tert-Butyl-phenylethynyl)-trimethyl-silane

• CAS No.: 135883-31-7
• Molecular Formula: C15H22Si
• Molecular Weight: 230.42 g/mol
• IUPAC Name: 2-(3-tert-butylphenyl)ethynyl-trimethylsilane
• InChI: InChI=1S/C15H22Si/c1-15(2,3)14-9-7-8-13(12-14)10-11-16(4,5)6/h7-9,12H,1-6H3
• InChI Key: AKXADQUATOKZAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC(=C1)C#C[Si](C)(C)C

Description

(3-tert-Butyl-phenylethynyl)-trimethyl-silane is a useful research compound. Its molecular formula is C15H22Si and its molecular weight is 230.42 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Using the same general procedure as described for Compound 21, but using 3-tert-butyl-bromobenzene, (Compound 24) the title compound was synthesized as a colorless oil. PMR (CDCl3): & 0.36 (9H, s), 1.40 (9H, s), 7.32 (1H, m), 7.37-7.47 (2H, m), 7.61 (1H, m).

Synthesis routes and methods II

Procedure details

Following General Procedure D and using trifluoromethanesulfonic acid, 3-tert-butyl-phenyl ester (Intermediate-101, 2.54 g, 0.9.0 mmol), triethyl amine (2 mL), copper(I)iodide (0.63 g, 3.33 mmol), trimethylsilyl acetylene (5 mL, 36 mmol) and, dichlorobis(triphenylphosphine)palladium(II) (1.6 g, 2.25 mmol) followed by flash column chromatography over silica gel (230–400 mesh) using 10% ethyl acetate in hexane as the eluent, the title compound was obtained as a brown oil that was used as such for the next step.